N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide
Overview
Description
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide, commonly known as CHIR-99021, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3) that plays a crucial role in various cellular processes, including cell differentiation, proliferation, and apoptosis. GSK-3 is a serine/threonine kinase that is involved in the regulation of several signaling pathways, including the Wnt/β-catenin pathway, which is essential for embryonic development and tissue regeneration.
Mechanism of Action
CHIR-99021 binds to the ATP-binding site of N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide and inhibits its activity. This leads to the stabilization of β-catenin, which is a key regulator of the Wnt signaling pathway. The stabilization of β-catenin promotes the transcription of Wnt target genes, which are involved in various cellular processes, including cell differentiation and proliferation.
Biochemical and physiological effects:
CHIR-99021 has been shown to have several biochemical and physiological effects. It promotes the self-renewal and pluripotency of embryonic stem cells and induced pluripotent stem cells. It also induces the differentiation of various cell types, including neurons, cardiomyocytes, and hepatocytes. CHIR-99021 has been shown to enhance the survival of neurons and protect them from oxidative stress-induced cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of CHIR-99021 is its potency and selectivity for N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide inhibition. It has a high affinity for N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide and does not inhibit other kinases at concentrations used in experiments. CHIR-99021 is also stable in cell culture media and can be used for long-term experiments. However, one limitation of CHIR-99021 is its relatively high cost compared to other N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide inhibitors.
Future Directions
There are several future directions for the use of CHIR-99021 in scientific research. One area of interest is the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide in neurodegenerative diseases, such as Alzheimer's disease. CHIR-99021 has been shown to enhance the survival of neurons and protect them from oxidative stress-induced cell death, which suggests that it may have therapeutic potential for neurodegenerative diseases. Another area of interest is the use of CHIR-99021 in tissue engineering and regenerative medicine. CHIR-99021 has been shown to promote the differentiation of various cell types, which could be useful for generating functional tissues for transplantation.
Scientific Research Applications
CHIR-99021 has been extensively used in scientific research as a tool to study the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide in various cellular processes. It has been shown to promote the self-renewal and pluripotency of embryonic stem cells and induced pluripotent stem cells. CHIR-99021 has also been used to induce the differentiation of various cell types, including neurons, cardiomyocytes, and hepatocytes.
properties
IUPAC Name |
N-[2-(5-chloro-1H-indol-3-yl)ethyl]-2,5-difluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClF2N2O/c18-11-1-4-16-13(7-11)10(9-22-16)5-6-21-17(23)14-8-12(19)2-3-15(14)20/h1-4,7-9,22H,5-6H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMTGYGCFCUXLCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)NCCC2=CNC3=C2C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClF2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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